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Compound of Interest

Compound Name: UCK2 Inhibitor-1

Cat. No.: B12394515 Get Quote

Application Notes and Protocols for UCK2
Inhibitor-1
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of UCK2 inhibitor-1, a non-

competitive inhibitor of Uridine-Cytidine Kinase 2 (UCK2), in various cell-based and enzymatic

assays. UCK2 is a key enzyme in the pyrimidine salvage pathway, which is often upregulated

in cancer cells to meet the high demand for nucleotides required for proliferation. Inhibition of

UCK2 can lead to cell cycle arrest and apoptosis, making it a promising target for cancer

therapy.

Chemical Properties and Storage
Proper handling and storage of UCK2 inhibitor-1 are crucial for maintaining its activity and

ensuring reproducible experimental results.
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Property Value Reference

Molecular Formula C₂₇H₂₁N₃O₄S [1]

Molecular Weight 483.54 g/mol [1]

IC₅₀ 4.7 µM [1]

Solubility
DMSO: 12.5 mg/mL (25.85

mM)
[1]

Appearance White to off-white solid [1]

Storage

Store at 4°C for short-term

(sealed from light and

moisture). For long-term

storage, aliquot and store at

-20°C (up to 1 month) or -80°C

(up to 6 months).

[1]

Note on Solubility: To achieve the specified concentration in DMSO, warming the solution to

60°C and using sonication is recommended. It is also advised to use freshly opened,

anhydrous DMSO as the solvent's hygroscopic nature can affect solubility[1].

Signaling Pathway of UCK2 and its Inhibition
UCK2 plays a critical role in the pyrimidine salvage pathway, catalyzing the phosphorylation of

uridine and cytidine to their respective monophosphates (UMP and CMP). These are

subsequently converted to triphosphates (UTP and CTP), which are essential for RNA and

DNA synthesis. In many cancer cells, this salvage pathway is highly active. The inhibition of

UCK2 disrupts this process, leading to a depletion of the nucleotide pool necessary for

proliferation. This can induce cell cycle arrest and apoptosis. Furthermore, UCK2 has been

shown to influence other oncogenic signaling pathways, including STAT3, EGFR-AKT, and

mTOR.
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Pyrimidine Salvage Pathway Inhibition by UCK2 inhibitor-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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